Cas no 14591-44-7 (Iron(3+);tetramethylazanium;hexacyanide)

• Product Name: Iron(3+);tetramethylazanium;hexacyanide
• CAS No: 14591-44-7
• MF: C₁₈H₃₆FeN₉
• MW: 434.383743286133
• CID: 4700900
• Update Time: 2025-07-15

Iron(3+);tetramethylazanium;hexacyanide Chemical and Physical Properties

Names and Identifiers

• Iron(3+);tetramethylazanium;hexacyanide
• TETRAMETHYLAMMONIUMFERRICYANIDE,98%
• Tetramethylammonium ferricyanide, 98%
• Tetramethylammonium Ferricyanide Powder Purity: 99. (or best)

• Inchi： 1S/3C4H12N.6CN.Fe/c3*1-5(2,3)4;6*1-2;/h3*1-4H3;;;;;;;/q3*+1;6*-1;+3
• InChI Key： CXXNZJVUJDHSAE-UHFFFAOYSA-N
• SMILES： [Fe+3].[N+](C)(C)(C)C.[N+](C)(C)(C)C.[N+](C)(C)(C)C.N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-]

Computed Properties

• Exact Mass: 434.244303 g/mol
• Monoisotopic Mass: 434.244303 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143
• Molecular Weight: 434.4

Additional information on Iron(3+);tetramethylazanium;hexacyanide

Iron(3+);tetramethylazanium;hexacyanide (CAS No. 14591-44-7): An Overview of Its Properties and Applications

Iron(3+);tetramethylazanium;hexacyanide (CAS No. 14591-44-7) is a complex compound that has garnered significant attention in the fields of chemistry, biochemistry, and materials science. This compound, also known as Prussian Blue or Ferric hexacyanoferrate(II), is a coordination complex with a unique structure and a wide range of applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of Iron(3+);tetramethylazanium;hexacyanide is characterized by a central iron(III) ion surrounded by six cyanide ligands. The tetramethylazanium ion (Me₄N⁺) acts as a counterion to balance the charge. This arrangement results in a highly stable and symmetric complex, which is a key factor in its various applications. The compound's molecular formula is Fe(CN)₆(Me₄N)₃, and its molecular weight is approximately 372.05 g/mol.

In terms of physical properties, Iron(3+);tetramethylazanium;hexacyanide is typically a dark blue or greenish-blue solid. It is insoluble in water but can be dissolved in polar organic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The compound exhibits strong absorption in the visible region of the electromagnetic spectrum, which contributes to its characteristic color. This property makes it useful in various analytical and spectroscopic techniques.

The synthesis of Iron(3+);tetramethylazanium;hexacyanide can be achieved through several methods. One common approach involves the reaction of ferric chloride (FeCl₃) with potassium ferrocyanide (K₄[Fe(CN)₆]) in the presence of tetramethylammonium hydroxide (Me₄N OH). The reaction proceeds via a precipitation process, yielding the desired complex as a solid product. This method is widely used due to its simplicity and high yield.

In recent years, Iron(3+);tetramethylazanium;hexacyanide has been extensively studied for its potential applications in various fields. One notable area of research is its use as an electrochromic material. Electrochromic materials are capable of changing color when an electric field is applied, making them ideal for applications such as smart windows and display devices. Studies have shown that Iron(3+);tetramethylazanium;hexacyanide exhibits excellent electrochromic properties, with rapid response times and good color contrast.

Beyond electrochromic applications, Iron(3+);tetramethylazanium;hexacyanide has also been explored for its catalytic properties. Research has demonstrated that the compound can serve as an efficient catalyst for various chemical reactions, including the reduction of nitro compounds to amino compounds and the oxidation of alcohols to aldehydes or ketones. These catalytic activities are attributed to the redox properties of the iron(III) center and the stabilizing effect of the cyanide ligands.

In the field of biomedicine, Iron(3+);tetramethylazanium;hexacyanide has shown promise as a potential therapeutic agent. Studies have indicated that the compound can act as an antioxidant, scavenging free radicals and protecting cells from oxidative damage. Additionally, it has been investigated for its ability to modulate iron metabolism in biological systems, which could have implications for treating iron-related disorders such as anemia and hemochromatosis.

The environmental impact of Iron(3+);tetramethylazanium;hexacyanide has also been a subject of interest. Research has shown that the compound can be used for the removal of heavy metals from contaminated water sources through adsorption processes. The high affinity of the cyanide ligands for metal ions makes it an effective agent for environmental remediation.

In conclusion, Iron(3+);tetramethylazanium;hexacyanide (CAS No. 14591-44-7) is a versatile compound with a rich history and a promising future. Its unique chemical structure and properties make it suitable for a wide range of applications, from electrochromic materials to catalysis and biomedicine. As research continues to uncover new aspects of this compound's behavior, it is likely that even more innovative uses will be discovered in the coming years.